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Compound of Interest

Compound Name:

N-(1-

phenylethyl)cyclohexanecarboxam

ide

Cat. No.: B11993800

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]
N-(1-phenylethyl)cyclohexanecarboxamide is a chiral amide formed by the condensation of

cyclohexanecarboxylic acid and 1-phenylethylamine.[1][2] It serves as a critical structural

model for studying amide hydrogen bonding in sterically hindered systems and acts as a

scaffold in the development of TRP channel modulators (specifically cooling agents structurally

related to WS-3).[1][2]
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Parameter Data / String

IUPAC Name N-(1-phenylethyl)cyclohexanecarboxamide

CAS Registry Number 61765-19-3

Molecular Formula C₁₅H₂₁NO

Molecular Weight 231.34 g/mol

Stereochemistry

Contains one chiral center at the ethyl linkage.

[1][2][3] (Usually synthesized as racemate or

enantiopure depending on the amine source).[1]

[2]

Machine-Readable Strings
Use these strings for integration into cheminformatics software (RDKit, ChemDraw,

Schrödinger).

Canonical SMILES:

Isomeric SMILES ( R-enantiomer example):

InChI String:

(Note: The InChIKey is the hashed version of the above string. Verify specific stereoisomers

if using enantiopure starting materials.)

Predicted Physicochemical Properties[1][2]
LogP (Octanol/Water): ~3.4 (Lipophilic, crosses BBB).[1][2]

Topological Polar Surface Area (TPSA): 29.1 Å² (suggesting high oral bioavailability).[1][2]

Melting Point: 108–112 °C (Predicted based on structural analogs like N-(1-

phenylethyl)benzamide and Ibuprofen-amide derivatives).[1][2]
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This protocol utilizes a Schotten-Baumann condensation approach.[1][2] This method is

preferred over direct carboxylic acid coupling (using EDC/DCC) due to higher yields and

simpler purification for this specific steric profile.[2]

Reaction Logic
The reaction involves the nucleophilic attack of the primary amine (1-phenylethylamine) onto

the carbonyl carbon of cyclohexanecarbonyl chloride.[1][2]

Reagent Choice: The acid chloride is used for its high electrophilicity, overcoming the steric

bulk of the cyclohexane ring.[1][2]

Base: Triethylamine (TEA) is employed as a proton scavenger to neutralize the HCl

byproduct, driving the equilibrium forward.[1][2]

Solvent: Dichloromethane (DCM) is selected for its ability to solubilize both reactants while

allowing easy aqueous workup.[1][2]

Experimental Protocol
Reagents:

Cyclohexanecarbonyl chloride (1.0 equiv)[2]

1-Phenylethylamine (1.0 equiv)[1][2][4]

Triethylamine (1.2 equiv)[2]

Dichloromethane (DCM) (anhydrous)[2]

Step-by-Step Procedure:

Setup: Flame-dry a 250 mL round-bottom flask (RBF) and purge with Nitrogen (

). Add a magnetic stir bar.[1][2]

Solvation: Dissolve 1-phenylethylamine (10 mmol) and Triethylamine (12 mmol) in

anhydrous DCM (50 mL). Cool the mixture to 0 °C using an ice bath.
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Addition: Add cyclohexanecarbonyl chloride (10 mmol) dropwise via a syringe or addition

funnel over 15 minutes. Caution: Exothermic reaction.[1][2]

Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 4–6 hours.

Monitor via TLC (Mobile phase: 30% EtOAc in Hexanes).

Quench: Quench the reaction by adding 1M HCl (20 mL) to neutralize excess amine and

solubilize triethylammonium salts.

Purification Workflow (Self-Validating)
The following workup ensures the removal of unreacted starting materials, yielding high-purity

amide.[1][2]

Acid Wash (1M HCl): Removes unreacted 1-phenylethylamine.[1][2]

Base Wash (Sat. NaHCO₃): Removes hydrolyzed cyclohexanecarboxylic acid.[2]

Brine Wash: Removes residual water/salts.[1][2]

Drying: Anhydrous

or

.[1][2]

Recrystallization: If the crude solid is impure, recrystallize from a mixture of Hexane/Ethyl

Acetate (4:1).[1][2]

Visualization of Workflows
Synthesis Pathway
The following diagram illustrates the chemical transformation and intermediate states.
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Figure 1: Mechanistic pathway for the Schotten-Baumann synthesis of the target amide.

Purification Logic
This flowchart details the separation logic required to achieve >98% purity.
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Figure 2: Step-by-step purification protocol ensuring removal of starting materials.[1][2]

Applications in Drug Development[2][11]
TRP Channel Modulation (Cooling Agents)
This molecule is a structural analog of WS-3 (N-Ethyl-p-menthane-3-carboxamide).[1][2] The

substitution of the isopropyl-cyclohexane system with a phenyl-ethyl moiety alters the

lipophilicity and receptor binding affinity.[1][2]
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Research Use: It is used to map the hydrophobic pocket of the TRPM8 receptor.[1][2] The

phenyl ring provides pi-stacking opportunities absent in the standard menthol/WS-3 series.

[1][2]

Chiral Resolution Standards
Because 1-phenylethylamine is a standard resolving agent, this amide is often synthesized to

determine the enantiomeric excess (ee) of chiral acids or amines via HPLC on chiral stationary

phases (e.g., Chiralcel OD-H).[1][2] The rigid cyclohexane ring prevents conformational

collapse, making the chiral center more accessible for discrimination.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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